1-(1,1-Diethoxyethoxy)-3-methylbut-2-ene

• CAS RN: 60066-56-0
• Molecular Formula: C11H22O3
• Molecular Weight: 202.29 g/mol
• IUPAC Name: 1-(1,1-diethoxyethoxy)-3-methylbut-2-ene
• InChI: InChI=1S/C11H22O3/c1-6-12-11(5,13-7-2)14-9-8-10(3)4/h8H,6-7,9H2,1-5H3
• InChI Key: XXIZTYJDGFWLIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)(OCC)OCC=C(C)C

Description

1-(1,1-Diethoxyethoxy)-3-methylbut-2-ene is a useful research compound. Its molecular formula is C11H22O3 and its molecular weight is 202.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4.3 g of 3-methyl-2-buten-1-ol and 16.2 g of ethyl orthoacetate was heated with stirring. The temperature was raised slowly over 2 hours to 120°, during which time 1.8 g of ethanol was evolved and removed. Heating was continued at 120° for 30 minutes and the reaction mixture was then distilled to give, after removal of 8.5 g of unreacted ethyl orthoacetate (b.p. 50°-65°/57 mm), 4.25 g of 1,1-diethoxy-1-(3-methyl-2-buten-1-yloxy)ethane, b.p. 75°-76°/6 mm.

Synthesis routes and methods II

Procedure details

A mixture of 4.3 g of 3-methyl-2-buten-1-ol and 16.2 g of ethyl orthoacetate was heated with stirring. The temperature was raised slowly over 2 hours to 120°, during which time 1.8 g of ethanol was evolved and removed. Heating was continued at 120° for 30 minutes and the reaction mixture was then distilled to give, after removal of 8.5 g of unreacted ethyl orthoacetate (b.p. 50°-65°/57 mm), 4.25 g of 1,1-diethoxy-1-(3-methyl-2-buten-1-yloxy)ethane, b.p. 75°-76°/6 mm.